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Compound of Interest

Compound Name: (R)-methyl 2-chloropropanoate

Cat. No.: B1360322

Essential Safety and Handling Guide for (R)-
methyl 2-chloropropanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
(R)-methyl 2-chloropropanoate. Adherence to these procedures is essential for ensuring
laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against exposure to (R)-methyl 2-chloropropanoate. This chemical is a flammable liquid and
vapor that can cause serious eye irritation and skin irritation.[1][2][3] The following table
summarizes the required and recommended PPE for handling this substance.
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PPE Category

Specification

Rationale

Eye and Face

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards. A face
shield should be worn in
addition to goggles when
splashing is a risk.[2][4][5]

Protects against splashes and
vapors which can cause

serious eye irritation.[1][2]

Skin and Body

Chemical-resistant gloves (see
Glove Selection table below).
[2] A flame-retardant and
impervious lab coat or apron.
[2][5] Closed-toe shoes.

Prevents skin contact which
can cause irritation.[1][5]
Flame-retardant clothing is
necessary due to the

chemical's flammability.[2]

Respiratory

A full-face respirator with an
appropriate organic vapor
cartridge should be used if
exposure limits are likely to be
exceeded, if irritation is
experienced, or in poorly
ventilated areas.[2][4] Under
normal, well-ventilated
conditions, respiratory
protection may not be

required.[4]

Protects against inhalation of
vapors which may cause

respiratory irritation.[1][5]

Glove Selection and Compatibility

Due to the absence of specific breakthrough time data for (R)-methyl 2-chloropropanoate, a

conservative approach to glove selection is necessary. The following table provides guidance

on glove materials generally suitable for handling esters and chlorinated compounds. It is

crucial to inspect gloves for any signs of degradation before and during use and to dispose of

them immediately if contamination is suspected.[5]
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General Resistance to
Glove Material Esters & Chlorinated Notes
Solvents

Offers high resistance to a
wide range of chemicals,

Butyl Rubber Excellent ) )
including esters and ketones.

[6]

Provides excellent resistance
Viton® Excellent to aromatic and chlorinated

solvents.

Offers moderate resistance to
Neoprene Good )
a broad range of chemicals.

Provides good resistance to
oils and some solvents, but
o ) performance against
Nitrile Fair to Good ]
chlorinated esters can vary.
Not recommended for

prolonged exposure.[6]

Generally offers poor
Natural Rubber (Latex) Not Recommended resistance to oils, greases, and

organic solvents.[6]

) ) Can be degraded by many
PVC (Polyvinyl Chloride) Not Recommended
solvents.

Users should consult the glove manufacturer's specific chemical resistance guides and perform
their own evaluation for the intended application.

Operational Plan: Step-by-Step Handling Procedure

Following a structured operational plan minimizes the risk of exposure and accidents.
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Caption: Step-by-step workflow for handling (R)-methyl 2-chloropropanoate.
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Pre-Handling Preparations

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical
fume hood.[2]

PPE Inspection: Inspect all PPE for damage or defects before use.[5]

Emergency Equipment: Confirm the location and functionality of the nearest safety shower,
eyewash station, and fire extinguisher.

Grounding: Ensure all containers and receiving equipment are properly grounded to prevent
static discharge, which can ignite flammable vapors.[4][7]

Handling Procedure

Dispensing: Carefully dispense the required amount of (R)-methyl 2-chloropropanoate,
avoiding splashing.

Container Management: Keep the container tightly closed when not in use.[7]
Tool Selection: Use only non-sparking tools to prevent ignition of flammable vapors.[2][4]

Exposure Avoidance: Avoid direct contact with the skin and eyes, and do not breathe in
vapors.[2][5]

Post-Handling Actions

Decontamination: Wipe down the work area with an appropriate solvent and cleaning
materials.

PPE Removal: Carefully remove and dispose of contaminated gloves and other disposable
PPE.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[4]

Disposal Plan
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Proper disposal of (R)-methyl 2-chloropropanoate and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation

Unused Chemical Contaminated Solids Empty Containers
Waste Collgction
Y Y Y
Labeled Halogenated Waste Labeled Solid Waste Triple Rinse Container
Final Disposal
v v

Licensed Disposal Company

Click to download full resolution via product page

Caption: Disposal workflow for (R)-methyl 2-chloropropanoate and related waste.

Waste Segregation and Collection

e Unused Chemical: Collect surplus and non-recyclable (R)-methyl 2-chloropropanoate in a
designated, labeled container for halogenated organic waste.[8] Do not mix with other waste
streams.

o Contaminated Materials: Absorbent materials, gloves, and other solid waste contaminated
with the chemical should be collected in a separate, clearly labeled container for solid
hazardous waste.

o Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should
be collected as halogenated organic waste. Dispose of the rinsed container in accordance
with institutional guidelines.
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Final Disposal

o All waste containing (R)-methyl 2-chloropropanoate must be disposed of through a
licensed hazardous waste disposal company.[5] Follow all local, state, and federal
regulations for hazardous waste disposal.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Type First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[4][5] Remove contact

lenses if present and easy to do.[4] Seek

immediate medical attention.[4]

Take off immediately all contaminated clothing.

[4][9] Rinse skin with plenty of water and soap.
Skin Contact [4][5][10] If skin irritation occurs, seek medical

advice.[4][9] Wash contaminated clothing before

reuse.[4]

Move the victim to fresh air and keep at rest in a
position comfortable for breathing.[4] If the

Inhalation person is not breathing, give artificial respiration.
[5] If symptoms persist, call a poison center or
doctor.[4]

Do NOT induce vomiting.[5] Clean mouth with
water and drink plenty of water afterwards.[4]

Ingestion Never give anything by mouth to an
unconscious person.[5] Seek immediate medical
attention.[4][5]

Evacuate the area and remove all sources of
ignition.[2] Ventilate the area. Absorb the spill
Spil with inert, non-combustible material (e.g., sand,
earth) and place it in a suitable container for
disposal.[11] Use non-sparking tools for

cleanup.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_940770895_METHYL-2-CHLOROPROPIONATECASNO-17639-93-9-MSDS.pdf
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.echemi.com/sds/methyl-2-chloropropionate-pd180727161970.html
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://www.merckmillipore.com/SG/en/product/Methyl-2-chloropropionate,MDA_CHEM-820331
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18541&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAA185410B&productDescription=METHL+2-CHLROPROPIONATE+97+1KG&vendorId=VN00024248&countryCode=US&language=en
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/kimberly-clark-nitrile-glove-guide.pdf
https://www.benchchem.com/product/b1360322#personal-protective-equipment-for-handling-r-methyl-2-chloropropanoate
https://www.benchchem.com/product/b1360322#personal-protective-equipment-for-handling-r-methyl-2-chloropropanoate
https://www.benchchem.com/product/b1360322#personal-protective-equipment-for-handling-r-methyl-2-chloropropanoate
https://www.benchchem.com/product/b1360322#personal-protective-equipment-for-handling-r-methyl-2-chloropropanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360322?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

